methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(3-ethoxybenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C15H15NO4S/c1-3-20-11-6-4-5-10(9-11)14(17)16-12-7-8-21-13(12)15(18)19-2/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key: DBGDFJOCSNPHEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol

Description

Methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate, also known as ETC-159, is a small molecule inhibitor that targets the Wnt signaling pathway. This pathway plays a crucial role in embryonic development, tissue regeneration, and cancer progression. The Wnt signaling pathway is activated by the binding of Wnt ligands to Frizzled receptors, leading to the stabilization and nuclear translocation of β-catenin. ETC-159 inhibits the interaction between β-catenin and the transcription factor TCF/LEF, thereby suppressing the expression of Wnt target genes.

Mechanism of Action

Methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate inhibits the interaction between β-catenin and the transcription factor TCF/LEF, thereby suppressing the expression of Wnt target genes. This leads to the inhibition of cell proliferation, migration, and invasion, as well as the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate has been shown to inhibit the growth of cancer cells in vitro and in vivo. It also sensitizes cancer cells to chemotherapy and radiation therapy. In addition, methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor initiation and recurrence.

Advantages and Limitations for Lab Experiments

Methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate is a potent and selective inhibitor of the Wnt signaling pathway. It has shown efficacy in preclinical models of cancer and has the potential to be used in combination with chemotherapy and radiation therapy. However, methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate. One potential application is in the treatment of colorectal cancer, which is known to be driven by aberrant activation of the Wnt signaling pathway. Another potential application is in the treatment of pancreatic cancer, which is notoriously difficult to treat and has a poor prognosis. Additionally, methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate may have applications in other diseases where the Wnt signaling pathway is dysregulated, such as osteoporosis and Alzheimer's disease. Further preclinical and clinical studies are needed to fully explore the potential of methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate as a therapeutic agent.

Scientific Research Applications

Methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate has been extensively studied in preclinical models of cancer. It has shown efficacy in inhibiting the growth of several types of cancer cells, including colorectal, breast, and pancreatic cancer cells. methyl 3-[(3-ethoxybenzoyl)amino]-2-thiophenecarboxylate has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting its potential use in combination with these treatments.